Cas no 59869-78-2 (2,4-Cyclohexadien-1-one, 6-(6-oxo-2,4-cyclohexadien-1-ylidene)-)

• Product name: 2,4-Cyclohexadien-1-one, 6-(6-oxo-2,4-cyclohexadien-1-ylidene)-
• CAS No: 59869-78-2
• MF: C₁₂H₈O₂
• MW: 184.190723419189
• CID: 337011
• PubChem ID: 71442657

2,4-Cyclohexadien-1-one, 6-(6-oxo-2,4-cyclohexadien-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 6-(6-oxo-2,4-cyclohexadien-1-ylidene)-
• 6-(6-oxocyclohexa-2,4-dien-1-ylidene)cyclohexa-2,4-dien-1-one
• 2,2'-biphenylquinone
• DTXSID70851521
• [1,1'-Bi(cyclohexa-2,4-dien-1-ylidene)]-6,6'-dione
• 59869-78-2

• Inchi： InChI=1S/C12H8O2/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H/b10-9-
• InChI Key： QUGJURBQVGYIJQ-KTKRTIGZSA-N
• SMILES： O=C1/C(=C2\C(=O)C=CC=C\2)/C=CC=C1

Computed Properties

• Exact Mass: 184.05244
• Monoisotopic Mass: 184.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 34.14